Cas no 89375-31-5 (1,2,3-Benzenetrithiol)

• Product Name: 1,2,3-Benzenetrithiol
• CAS No: 89375-31-5
• MF: C₆H₆S₃
• MW: 174.306837558746
• CID: 602702
• PubChem ID: 21558276
• Update Time: 2025-04-19

1,2,3-Benzenetrithiol Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzenetrithiol
• benzene-1,2,3-trithiol
• 89375-31-5
• Trimerkaptobenzol
• SCHEMBL332474
• DTXSID20615852

• Inchi： 1S/C6H6S3/c7-4-2-1-3-5(8)6(4)9/h1-3,7-9H
• InChI Key： PPQNMKIMOCEJIR-UHFFFAOYSA-N
• SMILES： SC1C(=CC=CC=1S)S

Computed Properties

• Exact Mass: 173.96316371g/mol
• Monoisotopic Mass: 173.96316371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 84.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols